![molecular formula C8H12N4 B111997 5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile CAS No. 158001-28-6](/img/structure/B111997.png)
5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile
Overview
Description
5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile is a chemical compound with the molecular formula C8H12N4 . It is a polyfunctional compound possessing three typical nucleophilic sites .
Synthesis Analysis
A simple, novel, and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides has been devised . The preparation of pyrazole bromide from potassium tricyanomethanide can be accomplished in only two steps in good yield . Another synthesis method involves the treatment of 5-aminopyrazole-4-carbonitrile formamidine in acetic acid .Molecular Structure Analysis
The molecular weight of this compound is 164.21 g/mol . The InChI code is 1S/C8H12N4/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,10H2,1-3H3 . The canonical SMILES is CC©©N1C(=C(C=N1)C#N)N .Chemical Reactions Analysis
5-Aminopyrazoles undergo cyclization and cycloaddition on reaction with bielectrophiles . A solution of 5-amino-1-(tert-butyl)-1H-pyrazole-4-carbonitrile in N,N-dimethylformamide (DMF) at room temperature was treated portionwise with solid N-bromosuccinimide .Physical And Chemical Properties Analysis
This compound has a molecular weight of 164.21 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3 . The topological polar surface area is 67.6 Ų .Scientific Research Applications
Synthesis and Unexpected Derivatives
- Faria et al. (2013) discussed the synthesis of new 5-(5-amino-1-aryl-1H-pyrazole-4-yl)-1H-tetrazoles from 5-amino-1-aryl-1H-pyrazole-4-carbonitriles and the unexpected formation of 1H-pyrazolo[3,4-d]pyrimidine derivatives from 5-amino-1-aryl-3-methyl-1H-pyrazole-4-carbonitriles (Faria et al., 2013).
Novel Synthesis Routes
- Bobko et al. (2012) devised a novel and efficient route for the synthesis of 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, highlighting the versatility of this intermediate (Bobko et al., 2012).
One-Pot Synthesis Techniques
- A study by Poonam and Singh (2019) developed a one-pot, multicomponent protocol for synthesizing 5-amino-1H-pyrazole-4-carbonitrile derivatives, using a recyclable catalyst in water, demonstrating an efficient synthesis approach (Poonam & Singh, 2019).
Microwave-Assisted Synthesis
- Karati, Kumar, and Mahadik (2022) researched the microwave-assisted synthesis of Schiff base scaffolds of pyrazole nuclei, using 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile as an intermediate, highlighting the green chemistry aspect of this approach (Karati, Kumar, & Mahadik, 2022).
Crystal Structure Analysis
- Fathima et al. (2014) studied the crystal and molecular structure of 5-Amino-1-(2-chloro-ethyl)-1H-pyrazole-4-carbonitrile, providing insights into the stabilization of this compound's structure (Fathima et al., 2014).
Antiviral Activity
- Rashad et al. (2009) evaluated the antiviral activity of 5-amino-1-substituted-1H-pyrazole-4-carbonitrile derivatives against herpes simplex virus type-1 (HSV-1), demonstrating its potential in antiviral applications (Rashad et al., 2009).
Corrosion Inhibition
- Yadav et al. (2016) synthesized pyranopyrazole derivatives, including 5-amino-1H-pyrazole-4-carbonitriles, and investigated their performance as corrosion inhibitors for mild steel in acidic environments, showcasing their industrial applications (Yadav et al., 2016).
Mechanism of Action
Target of Action
Pyrazole derivatives, a class of compounds to which this molecule belongs, have been reported to exhibit a wide range of biological activities . They have been used as analgesic, anti-bacterial, anti-convulsant, anti-pyretic, anti-depressant, anti-fungal, anti-inflammatory, antimalarial, anti-microbial, anti-parasitic, and anti-tumor compounds . Further, these compounds are reported to have appreciable anti-hypertensive activity in vivo, and also exhibit properties such as human cannabinoid receptors (hCB1 and hCB2), inhibitors of p38 kinase and CB1 receptor antagonists .
Mode of Action
It is known that the compound is synthesized through a one-pot, multicomponent protocol involving the cyclo-condensation of substituted benzaldehydes, malononitrile, and phenyl hydrazine . The resulting 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitriles are obtained in high yield .
properties
IUPAC Name |
5-amino-1-tert-butylpyrazole-4-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4/c1-8(2,3)12-7(10)6(4-9)5-11-12/h5H,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXEIWFYQLJCWSP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C(=C(C=N1)C#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10383917 | |
Record name | 5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10383917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158001-28-6 | |
Record name | 5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10383917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-1-tert-butyl-1H-pyrazole-4-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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